Cas no 1807266-78-9 (3-Bromo-5-methyl-4-nitrobenzonitrile)

• Product Name: 3-Bromo-5-methyl-4-nitrobenzonitrile
• CAS No: 1807266-78-9
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 5003356
• Update Time: 2025-10-28

3-Bromo-5-methyl-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-4-nitrobenzonitrile

• Inchi： 1S/C8H5BrN2O2/c1-5-2-6(4-10)3-7(9)8(5)11(12)13/h2-3H,1H3
• InChI Key： LCHFIAUIFSHBRO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6

Additional information on 3-Bromo-5-methyl-4-nitrobenzonitrile

Introduction to 3-Bromo-5-methyl-4-nitrobenzonitrile (CAS No. 1807266-78-9)

3-Bromo-5-methyl-4-nitrobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1807266-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, making it a valuable asset in modern chemical synthesis and drug development pipelines.

The molecular structure of 3-Bromo-5-methyl-4-nitrobenzonitrile consists of a benzene ring substituted with a bromine atom at the 3-position, a methyl group at the 5-position, and a nitro group at the 4-position, with a nitrile group attached to the ring. This particular arrangement of functional groups imparts unique reactivity and makes it a suitable precursor for constructing more complex molecules. The presence of both bromine and nitro groups provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, there has been growing interest in exploring the potential of 3-Bromo-5-methyl-4-nitrobenzonitrile in medicinal chemistry. Its structural features make it an attractive candidate for designing novel therapeutic agents. For instance, researchers have investigated its utility in synthesizing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine atom allows for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used to construct biaryl structures found in many drugs. Similarly, the nitro group can be reduced to an amine, providing another handle for further derivatization.

One of the most compelling aspects of 3-Bromo-5-methyl-4-nitrobenzonitrile is its role in developing small-molecule probes for biochemical studies. The nitro group, when activated under certain conditions, can serve as a handle for spin labeling or photoaffinity labeling techniques. These methods are invaluable tools for studying protein-ligand interactions and enzyme mechanisms. Additionally, the nitrile group can be hydrolyzed to a carboxylic acid or converted into an amide, expanding its utility in peptidomimetic synthesis and drug design.

The agrochemical industry has also recognized the significance of 3-Bromo-5-methyl-4-nitrobenzonitrile as a building block for developing novel pesticides and herbicides. Its structural motif is reminiscent of many compounds that exhibit potent biological activity against pests and weeds. By leveraging its reactive sites, chemists can design molecules that interact specifically with biological targets in plants or insects, offering promising leads for next-generation crop protection agents.

Recent advancements in synthetic methodologies have further enhanced the appeal of 3-Bromo-5-methyl-4-nitrobenzonitrile. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound. These methods have reduced reaction times and improved yields, making it more feasible to incorporate 3-Bromo-5-methyl-4-nitrobenzonitrile into large-scale syntheses. Moreover, green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing environmental impact.

The pharmaceutical industry has particularly benefited from the versatility of 3-Bromo-5-methyl-4-nitrobenzonitrile. Researchers have utilized it in the synthesis of antiviral and antibacterial agents. Its ability to undergo multiple functionalization steps allows for the creation of libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns have identified several derivatives of 3-Bromo-5-methyl-4-nitrobenzonitrile that show promising efficacy against pathogens such as bacteria and viruses.

In conclusion, 3-Bromo-5-methyl-4-nitrobenzonitrile (CAS No. 1807266-78-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and biochemical research. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists working on drug discovery and material science. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow even further.